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Compound of Interest

Compound Name: Disperse Red 17

Cat. No.: B15556278 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Disperse Red 17 is a red azo dye belonging to the disperse class of dyes.[1] It is characterized

by its vibrant red color and is primarily used in the textile industry for dyeing synthetic fibers.[1]

In a laboratory setting, its hydrophobic nature and spectral properties may be of interest for

various research applications. These notes provide detailed protocols for the preparation,

storage, and handling of Disperse Red 17 stock solutions to ensure accurate and reproducible

experimental results.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Disperse Red 17 is provided in the

table below. This information is essential for accurate preparation of solutions and for safety

considerations.
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Property Value Reference

Chemical Name

2-[N-(2-hydroxyethyl)-3-

methyl-4-[(4-

nitrophenyl)diazenyl]anilino]eth

anol

[2]

CAS Number 3179-89-3 [3]

Molecular Formula C₁₇H₂₀N₄O₄ [2][3][4]

Molecular Weight 344.37 g/mol [3][4][5]

Appearance
Reddish-brown crystals or

powder
[6]

Solubility

Soluble in ethanol and

acetone.[3][7][8] Very low

water solubility (0.3 mg/L at 22

°C).[9]

[3][7][8][9]

Melting Point 160 °C [7]

Safety and Handling
Disperse Red 17 may cause an allergic skin reaction and is harmful if swallowed.[10] It is

crucial to handle the compound with appropriate personal protective equipment (PPE),

including gloves, a lab coat, and safety glasses. Work in a well-ventilated area or a chemical

fume hood when handling the solid powder or concentrated solutions.

Experimental Protocols
Recommended Solvents for Stock Solutions
Based on its solubility profile, the recommended solvents for preparing Disperse Red 17 stock

solutions are:

Dimethyl Sulfoxide (DMSO)

Ethanol
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Acetone

Due to its very low water solubility, preparing stock solutions directly in aqueous buffers is not

recommended.[9] It is common practice to prepare a concentrated stock solution in an organic

solvent and then dilute it to the final working concentration in the aqueous experimental

medium.

Preparation of a 10 mM Disperse Red 17 Stock Solution
in DMSO
This protocol describes the preparation of 10 mL of a 10 mM stock solution of Disperse Red
17 in DMSO.

Materials:

Disperse Red 17 (MW: 344.37 g/mol )

Dimethyl Sulfoxide (DMSO), anhydrous

15 mL polypropylene conical tube or a suitable glass vial

Analytical balance

Spatula

Vortex mixer

Pipettes

Procedure:

Calculate the required mass of Disperse Red 17:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (g) = 0.010 mol/L x 0.010 L x 344.37 g/mol

Mass (g) = 0.00344 g = 3.44 mg
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Weighing:

Carefully weigh out 3.44 mg of Disperse Red 17 powder on an analytical balance and

transfer it to the 15 mL conical tube.

Dissolution:

Add 10 mL of anhydrous DMSO to the tube containing the Disperse Red 17 powder.

Cap the tube tightly and vortex thoroughly for 1-2 minutes until the solid is completely

dissolved. Gentle warming in a water bath (37°C) or brief sonication may aid in dissolution

if necessary.

Storage:

Store the 10 mM stock solution at -20°C in a tightly sealed, light-protected container. For

short-term storage (up to a week), 2-8°C may be acceptable. A 5% solution of Disperse
Red 17 in DMSO has been shown to be stable for 7 days.[9]

Data Presentation
Solubility and Stability of Disperse Red 17

Solvent Solubility
Stability of
Solution

Reference

Water 0.3 mg/L (at 22 °C)
Not applicable for

stock solutions
[9]

Ethanol Soluble
Data not readily

available
[3][7][8]

Acetone Soluble

A 1% solution in

acetone/water is

stable for 7 days.

[3][7][8][9]

DMSO Soluble
A 5% solution is stable

for 7 days.
[9]
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Mandatory Visualizations
Experimental Workflow for Stock Solution Preparation

Workflow for Preparing Disperse Red 17 Stock Solution
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Caption: Workflow for preparing Disperse Red 17 stock solution.
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Solvent Selection Logic for Disperse Red 17
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Caption: Logic for selecting an appropriate solvent for Disperse Red 17.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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